Cas no 51-21-8 (5-Fluorouracil)
5-Fluorouracil, a pyrimidine nucleoside analog, is widely recognized for its antineoplastic properties. It selectively inhibits thymidylate synthase, leading to DNA synthesis arrest. Key advantages include high selectivity for cancer cells, low toxicity profile, and proven efficacy in various tumor types. Its ability to cross the blood-brain barrier makes it particularly useful for central nervous system malignancies.
5-Fluorouracil structure
Product Name:5-Fluorouracil
CAS No:51-21-8
MF:C4H3FN2O2
MW:130.0772
MDL:MFCD00006018
CID:33515
PubChem ID:24278439
Update Time:2026-01-15
5-Fluorouracil Chemical and Physical Properties
Names and Identifiers
-
- Fluorouracil
- 1-FLUORO-1H-PYRIMIDINE-2,4-DIONE
- 2,4-DIHYDROXY-5-FLUOROPYRIMIDINE
- 5-FLUORO-1H-PYRIMIDINE-2,4-DIONE
- 5-FLUORO-2,4(1H,3H)-PYRIMIDINEDIONE
- 5-FLUORO-2,4-DIHYDROXYPYRIMIDINE
- 5-fluoro-2,4-pyrimidinedione
- 5-FLUOROPYRIMIDINE-2,4(1H,3H)-DIONE
- 5-Fluoropyrimidine-2,4-dione
- 5-FU
- [180]-5-Fluorouracil
- 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-
- 2,4-dioxo-5-fluoropyrimidine
- 3h)-pyrimidinedione,5-fluoro-4(1h
- 5-faracil
- 5-Flouracyl
- 5-fluor-2,4(1h,3h)-pyrimidindion
- 5-Fluor-2,4-dihydroxypyrimidin
- 5-Fluorouracil
- 5-Fluorouracil (5-FU, 5-Fluoracil)
- Fluorouracil (5-Fluoracil, 5-FU)
- 2,4-Dihydroxy-5-fluoropyrimidine,5-FU,5-Fluoro-2,4(1H,3H)-pyrimidinedione
- 2,4-Dihydroxy-5-fluoropyriMidine
- 5-fluoro-2,4-dioxopyrimidine
- 5-fluoro-uracile
- Arumel
- Efudex
- Efudix
- Efurix
- Fluri
- Fluril
- U-8953
- Ulup
- Fluoroplex
- Adrucil
- Carac
- Fluracil
- Fluoroblastin
- Kecimeton
- Carzonal
- Timazin
- 5-Fluoracil
- Queroplex
- Fluracilum
- Phthoruracil
- Fluro Uracil
- Fluorouracilum
- Ftoruracil
- 5 Fluorouracil
- Effluderm (free base)
- Fluorouracilo
- Fluroblastin
- Phtoruracil
- F
- Fluoroplex (TN)
- FLUOROURACIL [MI]
- s1209
- 5-fluoro-pyrimidine-2,4-diol
- DTXSID2020634
- AKOS008044307
- NCGC00015442-08
- HMS2091F19
- NCGC00015442-04
- 5 FU
- 5-Fluoruracil
- FLUOROURACIL [USP-RS]
- Spectrum_000841
- 5-fluorpyrimidin-2,4-diol
- 2,3H)-Pyrimidinedione, 5-fluoro-
- A7567
- SPBio_000291
- BCP9000239
- KBioSS_001321
- U3P01618RT
- 5-Fluoro-1H-pyrimidine-2,4-dione (5-FU)
- 5-Fluoruracil [German]
- U 8953
- Fluorouracil, European Pharmacopoeia (EP) Reference Standard
- 5-Fluorouracil, analytical standard
- EINECS 200-085-6
- CHEBI:46345
- 5-Fluorouracil, certified reference material, TraceCERT(R)
- 1004-03-1
- BRD-K24844714-001-02-1
- NCGC00015442-09
- 5-fluoro uracil
- NCGC00015442-07
- NCGC00254023-01
- HMS500C16
- FLUCYTOSINE IMPURITY A [EP IMPURITY]
- 2,4-Pyrimidinedione, 5-fluoro-
- EU-0100536
- Fluorouracil, Pharmaceutical Secondary Standard; Certified Reference Material
- WLN: T6MVMVJ EF
- 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluorouracil)(5-FU)
- 51-21-8
- FLUOROURACIL [USAN]
- KS-5129
- Q238512
- Fluorouracil Cream
- FLUOROURACIL [INN]
- NCGC00015442-03
- NCI60_001652
- BCPP000428
- HMS3654K22
- Tox21_110150_1
- FLUOROURACILUM [WHO-IP LATIN]
- HMS3865L03
- 5-Fluorouracil, 99%
- Ro-29757
- AKOS003237897
- Folfox component fluorouracil
- NCGC00091349-07
- FLUCYTOSINE IMPURITY A (EP IMPURITY)
- SRI-10792_07
- FLUOROURACIL [JAN]
- BDBM50340677
- Fluorouracil, British Pharmacopoeia (BP) Reference Standard
- pyrimidine antimetabolite: inhibits nucleic acid replication; tetratogen
- 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy- (9CI)
- Tolak
- 191047-64-0
- EMTRICITABINE IMPURITY F [WHO-IP]
- 5-Fluorouracil, >=99% (HPLC), powder
- KBio2_006457
- HMS3715H03
- 5F-uracil
- UPCMLD-DP130:001
- HY-90006
- HMS3259O03
- NS00000337
- SBI-0050519.P004
- Lopac-F-6627
- AKOS000119162
- Fluorouracil (JP17/USP/INN)
- 5-FLUOROURACIL (IARC)
- Spectrum3_000434
- 5-Fluoracil [German]
- inhibits thymilidate synthetase
- FT-0668745
- Fluorouracil, United States Pharmacopeia (USP) Reference Standard
- Fluorouracilo [INN-Spanish]
- EMTRICITABINE IMPURITY F
- Fluorouracilo (INN-Spanish)
- FLUOROURACIL (USP-RS)
- FLUOROURACIL [EP MONOGRAPH]
- Ro 2-9757
- 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy- (9CI)
- Adrucil (TN)
- NINDS_000054
- 5FU
- HMS1920O18
- NCGC00091349-08
- GTPL4789
- SRI-10792-06
- UPCMLD-DP130
- 5-Fluoro-2,4-(1H,3H)-pyrimidinedione
- F 6627
- FT-0707652
- CCRIS 2582
- W-60379
- L01BC02
- Fluoro Uracil
- 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE [WHO-IP]
- AC-11201
- NCGC00015442-10
- SR-01000075881-3
- NCGC00015442-24
- 5-Fluoro-2,4(1H, 3H)-pyrimidinedione
- FLUOROURACIL [ORANGE BOOK]
- Fluorouracilum (INN-Latin)
- IDI1_000054
- F0151
- DTXCID40634
- Fluorouracile [DCIT]
- LP00536
- BSPBio_002048
- FLUOROURACIL (EP MONOGRAPH)
- MFCD00006018
- 5-fluoro-2,4-dioxo-pyrimidin
- SR-01000075881-1
- SW199617-3
- Adrucil (ICN)
- SCHEMBL3646
- Z275128052
- NSC816997
- 5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- DB00544
- UNII-U3P01618RT
- FLUOROURACIL [VANDF]
- Fluorouracil (USAN:USP:INN:BAN:JAN)
- SRI-10792_08
- EN300-33909
- Fluoro-uracile
- FLUOROURACIL (USP MONOGRAPH)
- 5-fluorourasil
- 2,4-Pyrimidinediol, 5-fluoro- (9CI)
- 191115-88-5
- MLS000069498
- 5-FLUOROURACIL [IARC]
- KBioGR_001253
- 5-Fluorouracil (5-FU)
- NCGC00015442-15
- C07649
- 5-Fluor-2,4-dihydroxypyrimidin [Czech]
- Tox21_110150
- D00584
- DivK1c_000054
- AI3-25297
- Spectrum4_000557
- Uracil, 5-fluoro-
- 1upf
- Lopac0_000536
- 5-Fluoro-1H-pyrimidine-2,4-dione(5-FU)
- Fluorouracilum [INN-Latin]
- FLUOROURACIL (MART.)
- Fluorouracile
- Fluouracil
- W-202929
- FLUCYTOSINE IMPURITY A
- SDCCGSBI-0050519.P005
- MLS002415705
- 5-FU (TN)
- Effluderm
- SMR000038082
- Adrucil (Fluorouracil)
- NCGC00015442-06
- URF
- FLUOROURACIL [USP MONOGRAPH]
- KBio3_001268
- FLUOROURACIL [MART.]
- FLUOROURACIL [HSDB]
- 5-Fluracil
- NSC19893
- BCP02083
- NSC-19893
- 5-Fluoropyrimidine-2,4-(1H,3H)-dione
- FT-0601511
- 5-Fluorouracil, Vetec(TM) reagent grade, >=99%
- Tox21_300112
- Spectrum5_000718
- 5-Fluor-2,4(1H,3H)-pyrimidindion [Czech]
- NCGC00261221-01
- HMS2090I04
- Spectrum2_000076
- Ro-2-9757
- SRI-10792-05
- SRI-10792-04
- Carac (TN)
- FT-0695666
- KBio1_000054
- NSC 19893
- 5-florouracil
- Tox21_500536
- HMS3261L13
- NCGC00015442-05
- 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluoro uracil)
- NCGC00091349-02
- 5-fluoro-uracil
- CS-0993
- FLUOROURACIL [WHO-DD]
- NCGC00015442-12
- SPECTRUM1500305
- InChI=1/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9
- NCGC00091349-04
- AM20100252
- 5-Fluoracyl
- NCGC00015442-01
- DL-399
- CCG-39879
- 5-fluorouacil
- NSC-757036
- Pharmakon1600-01500305
- EC 200-085-6
- Fluorouracil; 5-Fluoropyrimidine-2,4(1H,3H)-dione; Flucytosine Imp. A (EP); Flucytosine Impurity A
- 5-Fluoro-1H-pyrimidine-2,4-dione (5-Fluorouracil)
- Fluorouricil
- CHEMBL185
- 5-Fluor-2,4-pyrimidindiol
- NCGC00259884-01
- Opera_ID_134
- FLUOROURACIL [WHO-IP]
- CAS-51-21-8
- NCGC00015442-30
- KBio2_001321
- NCGC00091349-03
- SR-01000075881
- Fluorouracil, meets USP testing specifications
- 5-FLUOROURACIL [WHO-IP]
- 5-Fluoro-2,3H)-pyrimidinedione
- 2,4-Dioxo-5-fluoropryimidine
- Tox21_202335
- Fluorouracil, 5-
- FLUCYTOSINE IMPURITY A [WHO-IP]
- Fluorouracil [USAN:USP:INN:BAN:JAN]
- Fluorouracil (5-Fluoracil; 5-FU)
- NCGC00091349-01
- NCGC00015442-02
- KBio2_003889
- NSC-816997
- 5 Fluorouracilum
- 5-Fluoropyrimidin-2,4-diol
- 5-Fluoro-1H-pyrimidine-2,4-dione(5FU)
- Cinco FU
- 5-fluoropyrimidine-2,4-diol
- NCGC00091349-05
- 5-Fluoro-1H-pyrimidine-2,4-dione(5-FUra)
- Flurablastin
- SR-01000075881-5
- BF166014
- NC00454
- HSDB 3228
- (5-fluorouracil)5-Fluoro-1H-pyrimidine-2,4-dione
- 191047-65-1
- 5-Ftouracyl
- AccuSite
- FT-0695667
- NCGC00015442-11
- NCGC00015442-16
- Fluoro-uracilo
- NSC757036
- 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE
- 5-Fluor-2,4-pyrimidindiol [Czech]
- FU
- 2794-13-0
- STK297802
- Fluorouracil (JP18/USP/INN)
- pyrimidine-2,4(1H,3H)-dione, 5-fluoro-
- 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy-
- DB-065735
- BRD-K24844714-001-25-2
- 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy-
- DB-297613
- STL367375
- DB-051923
- BRD-K24844714-001-24-5
- DB-272209
- DB-268958
-
- MDL： MFCD00006018
- Inchi： 1S/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
- InChI Key： GHASVSINZRGABV-UHFFFAOYSA-N
- SMILES： FC1=C([H])N([H])C(N([H])C1=O)=O
- BRN： 127172
Computed Properties
- Exact Mass: 130.01800
- Monoisotopic Mass: 130.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -0.9
- Topological Polar Surface Area: 58.2
Experimental Properties
- Color/Form: White to almost white crystalline powder
- Density: 1.53 g/cm3
- Melting Point: 282-286?°C (dec.)(lit.)
- Boiling Point: 190-200°C/0.1mmHg
- Flash Point: 196.5°C
- Refractive Index: 1.542
- PH: 4.3-5.3 (10g/l, H2O, 20℃)
- Solubility: H2O: 10 mg/mL, clear
- Water Partition Coefficient: 12.2 g/L 20 oC
- Stability/Shelf Life: Stable. Light sensitive. Combustible. Incompatible with strong oxidizing agents, strong bases.
- PSA: 65.72000
- LogP: -0.79770
- Sensitiveness: Air Sensitive
- Merck: 14,4181
- Fluka: 10-23
- Solubility: Soluble in water, slightly soluble in ethanol. It is almost insoluble in chloroform and soluble in dilute hydrochloric acid or sodium hydroxide solution.
5-Fluorouracil Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301
- Warning Statement： P301+P310
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-52
- Safety Instruction： S36-S36/37
- FLUKA BRAND F CODES：10-23
- RTECS：YR0350000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：T
- Storage Condition：Storeat0-5
5-Fluorouracil Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluorouracil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003241-5g |
5-Fluorouracil |
51-21-8 | 98% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 003241-25g |
5-Fluorouracil |
51-21-8 | 98% | 25g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 003241-100g |
5-Fluorouracil |
51-21-8 | 98% | 100g |
￡55.00 | 2022-03-01 | |
| AstaTech | 28568-5/G |
5-FLUOROURACIL |
51-21-8 | 95% | 5g |
$10 | 2023-09-18 | |
| AstaTech | 28568-25/G |
5-FLUOROURACIL |
51-21-8 | 95% | 25g |
$15 | 2023-09-18 | |
| AstaTech | 28568-4*25/G |
5-FLUOROURACIL |
51-21-8 | 95% | 4*25/G |
$40 | 2022-06-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0151-25G |
5-Fluorouracil |
51-21-8 | >99.0%(T)(HPLC) | 25g |
¥290.00 | 2024-04-15 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0461600651- 5g |
5-Fluorouracil |
51-21-8 | 5g |
¥ 58.8 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0461600643- 25g |
5-Fluorouracil |
51-21-8 | 25g |
¥ 115.3 | 2021-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F100149-500g |
5-Fluorouracil |
51-21-8 | 99% | 500g |
¥699.90 | 2023-09-03 |
5-Fluorouracil Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:51-21-8)
Order Number:SDF213;SFD216
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:51-21-8)5-Fluorouracil
Order Number:sfd18033;1685851
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:51-21-8)5-Fluorouracil
Order Number:A7567
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:34
Price ($):260.0/491.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:51-21-8)5-氟尿嘧啶
Order Number:LE1685851;LE6505;LE18738
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
(CAS:51-21-8)5-Fluorouracil
Order Number:PR055
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:48
Price ($):discuss personally
Email:Minch@pinrchem.com
5-Fluorouracil Related Literature
-
Amarendra Panda,Sehbanul Islam,Manas Kumar Santra,Shantanu Pal RSC Adv. 2015 5 82450
-
2. Partially fluorinated heterocyclic compounds. Part 22. The preparation of allyl 2,5,6-trifluoropyrimidin-4-yl ether and related compounds and a study of their Claisen rearrangement reactions. A new route to 5-fluorouracil and barbituric acid derivativesGerald M. Brooke,J. A. K. Jamie Ferguson J. Chem. Soc. Perkin Trans. 1 1986 515
-
Maimur Hossain,Rahul Narasimhan Arunagirinathan,Rabindranath Garai,Ritesh Kant Gupta,Parameswar Krishnan Iyer J. Mater. Chem. C 2021 9 14309
-
Huanli Yin,Qi Yan,Yuan Liu,Lan Yang,Yang Liu,Yujie Luo,Tianyu Chen,Ningxi Li,Min Wu RSC Adv. 2022 12 32534
-
Dongyang Zhao,Huicong Zhang,Wenhui Tao,Wei Wei,Jin Sun,Zhonggui He Biomater. Sci. 2017 5 502
51-21-8 (5-Fluorouracil) Related Products
- 4840-69-1(5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione)
- 23935-92-4(2,4(1H,3H)-Pyrimidinedione-6-t,5-fluoro- (9CI))
- 29648-12-2(2,4(1H,3H)-Pyrimidinedione,5-fluoro-, silver(1+) salt (1:1))
- 191047-64-0(4(3H)-Pyrimidinone,5-fluoro-2-hydroxy-)
- 191115-88-5(2(1H)-Pyrimidinone,5-fluoro-4-hydroxy- (9CI))
- 2794-13-0(2,4(1H,3H)-Pyrimidinedione-6-14C,5-fluoro- (9CI))
- 3013-92-1(2,4(1H,3H)-Pyrimidinedione,5-fluoro-1,3-dimethyl-)
- 155-16-8(5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 191047-65-1(2,4-Pyrimidinediol,5-fluoro-)
- 192625-76-6(2,4(1H,3H)-Pyrimidinedione,3-ethyl-5-fluoro-)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:51-21-8)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:51-21-8)5-Fluorouracil
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry